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A 2025 study demonstrated that Rebastinib mitigates the reduction in contractile force generation in models

of muscle atrophy. The key findings are summarized below [1].

Experimental

Observation Model Induced Atrophy Method Effect of Rebastinib

Preservation of Cultured Dexamethasone (DEX) Ameliorated DEX-induced

contractile force myotubes reduction in contractile force
generation [1]

Preservation of Cultured Cancer cachexia (Conditioned Ameliorated cachexia-

contractile force myotubes medium from Lewis Lung induced reduction in

Carcinoma/LLC cells) contractile force generation

[1]

Inhibition of C2C12 Dexamethasone (DEX) Inhibited DEX-induced

atrophy genes myotubes upregulation of atrogin-1 and
MuRF-1 mRNA and protein
[1]

Suppression of C2C12 Dexamethasone (DEX) Suppressed overall protein

protein myotubes degradation [1]

degradation
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Experimental

Observation Induced Atrophy Method Effect of Rebastinib

Model
Increased C2C12 Dexamethasone (DEX) Increased myotube diameter
structural integrity ~ myotubes [1]

Foundational Protocol for Contractile Force
Measurement

The study provides a high-level overview of the methods used. The protocol below synthesizes the explicitly
stated methods with standard practices in the field for measuring force in 3D engineered muscle tissues [1]

[2].

1. Cell Culture and Differentiation - Cell Line: Use mouse C2C12 myoblasts. - Culture: Maintain
myoblasts in high-glucose Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal
Bovine Serum (FBS) and antibiotics. - Differentiation: Once cells reach near confluence, switch the
medium to DMEM containing 2% Horse Serum (HS) to induce differentiation into multinucleated myotubes.

Myotube formation typically occurs after approximately four days, with the medium changed every 24 hours

[1].

2. Atrophy Induction and Rebastinib Treatment - Atrophy Agent: Use 1 pM Dexamethasone (DEX) to
induce an atrophic state. Alternatively, use conditioned medium from cancer cells (e.g., Lewis Lung
Carcinoma) to model cancer cachexia. - Treatment: Co-treat the atrophic myotubes with Rebastinib. The

cited study tested a range of concentrations from 0—3 M to establish a dose response [1].

3. Contractile Force Measurement (Inferred Workflow) The exact method for force measurement was not

detailed, but the following workflow is recommended based on standard practices for 3D engineered muscle

tissues (EMTs) [2].
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(Start: Differentiated C2C12 Myotubea

Atrophy Induction & Treatment
* Induce with 1pM DEX or cachexia medium
* Co-treat with 0-3pM Rebastinib

'

Force Measurement Setup
» Mount construct between force transducer
and fixed post
» Maintain in physiological buffer (e.g., Tyrode's solution)

l

Stimulation & Data Acquisition
* Apply electrical field stimulation
* Vary pulse frequency (e.g., 1-100 Hz)
* Record twitch and tetanic force traces

l

Data Analysis
* Measure peak twitch force (mIN)
* Measure maximum tetanic force (mN)
« Compare experimental groups

Click to download full resolution via product page

Key Considerations for Protocol Development
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Given the limited specifics in available literature, you may need to adapt and optimize your experimental

approach.

¢ Model System: The published data comes from a 2D C2C12 myotube model. For more
physiologically relevant and robust force measurements, consider developing a 3D Engineered
Muscle Tissue (EMT) model. These constructs often provide more reproducible and quantifiable
contractile force data [2].

¢ Mechanism of Action: The protective effect of Rebastinib is linked to its inhibition of the
transcription factor FoxO1. This inhibition suppresses the expression of key atrophy-related ubiquitin
ligases, atrogin-1 and MuRF-1, thereby reducing protein degradation and preserving muscle structure
and function [1].

¢ Signaling Pathway: The diagram below illustrates the proposed signaling pathway through which
Rebastinib acts to preserve contractile force.
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Rebastinib Treatment

Preservation of Muscle Mass and Function

Inhibition of FoxO1 Activity

Suppresses

FoxO1 Transcription Factor
(Activated)

Upregulation of Atrophy Genes
(Atrogin-1, MuRF-1)

Increased Protein Degradation

Reduced Myotube Diameter

Decreased Contractile Force
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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